3-[(dimethylamino)sulfonyl]-N-ethyl-4-methoxybenzamide

• IUPAC Name: 3-(dimethylsulfamoyl)-N-ethyl-4-methoxybenzamide
• InChI: InChI=1S/C12H18N2O4S/c1-5-13-12(15)9-6-7-10(18-4)11(8-9)19(16,17)14(2)3/h6-8H,5H2,1-4H3,(H,13,15)
• InChI Key: CGMVJRMREBETSQ-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC(=C(C=C1)OC)S(=O)(=O)N(C)C
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the sulfonyl group, the introduction of the ethyl group, and the formation of the amide bond. The exact synthetic route would depend on the starting materials and the specific conditions used.

Molecular Structure Analysis

The molecular structure of “3-[(dimethylamino)sulfonyl]-N-ethyl-4-methoxybenzamide” would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl group, the ethyl group, the methoxy group, and the amide group would all contribute to the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactions involving “3-[(dimethylamino)sulfonyl]-N-ethyl-4-methoxybenzamide” would depend on the reagents and conditions used. The sulfonyl group, the ethyl group, the methoxy group, and the amide group could all potentially participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-[(dimethylamino)sulfonyl]-N-ethyl-4-methoxybenzamide” would be influenced by its molecular structure. Factors such as its polarity, solubility, stability, and reactivity would all be determined by the arrangement of its atoms and the nature of its functional groups.

Scientific Research Applications

Boronic Acid Chemistry

Overview: Boronic acids are versatile compounds used in organic synthesis, catalysis, and materials science. Compound X, with its boronic acid moiety, contributes to this field.

Applications:

• . This method expands the toolbox for boron-based chemistry.

Mechanism of Action

The mechanism of action of “3-[(dimethylamino)sulfonyl]-N-ethyl-4-methoxybenzamide” would depend on its biological target. Given the presence of the sulfonyl group, the ethyl group, the methoxy group, and the amide group, it could potentially interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with “3-[(dimethylamino)sulfonyl]-N-ethyl-4-methoxybenzamide” would depend on factors such as its toxicity, reactivity, and environmental impact. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on “3-[(dimethylamino)sulfonyl]-N-ethyl-4-methoxybenzamide” could include further studies on its synthesis, its physical and chemical properties, its biological activity, and its potential applications. It could also be interesting to explore its interactions with other molecules and its potential uses in various fields.